Cas no 1805166-21-5 (Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate)
Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate
-
- Inchi: 1S/C11H8BrF6NO3/c1-21-7(20)2-5-4-19-9(10(13,14)15)8(6(5)3-12)22-11(16,17)18/h4H,2-3H2,1H3
- InChI Key: VXOUWWAATPVDPB-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(C(F)(F)F)=NC=C1CC(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 389
- XLogP3: 3.3
- Topological Polar Surface Area: 48.4
Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029079387-1g |
Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate |
1805166-21-5 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate
Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805166-21-5): A Comprehensive Overview
Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805166-21-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and a reactive bromomethyl group makes it a versatile intermediate for synthetic chemistry, enabling the construction of complex molecular architectures essential for drug discovery.
The compound's molecular structure consists of a pyridine core substituted with a trifluoromethoxy group at the 3-position, a trifluoromethyl group at the 2-position, and an acetate ester moiety at the 5-position. The bromomethyl group at the 4-position serves as a critical handle for further functionalization, allowing for the introduction of diverse pharmacophores. This structural configuration not only enhances the compound's reactivity but also contributes to its potential biological activity.
In recent years, there has been a surge in interest regarding fluorinated compounds in drug development due to their favorable pharmacokinetic properties, such as improved metabolic stability and enhanced binding affinity. The incorporation of multiple fluorine atoms in Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate aligns with this trend, making it an attractive candidate for designing next-generation pharmaceuticals.
One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly valuable in constructing heterocyclic frameworks, which are prevalent in many biologically active molecules. Additionally, the trifluoromethoxy and trifluoromethyl groups can influence electronic and steric properties, thereby tuning the biological activity of derived compounds.
Recent studies have highlighted the importance of trifluoromethoxy-substituted pyridines in medicinal chemistry. These motifs have been shown to enhance binding interactions with biological targets, often leading to improved drug efficacy. For instance, derivatives of pyridines bearing trifluoromethoxy groups have demonstrated activity against enzymes involved in inflammatory pathways and cancer metabolism. The compound under discussion may serve as a precursor for such derivatives, offering a pathway to novel therapeutics.
The acetate ester moiety in Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate also contributes to its synthetic utility. Ester groups can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or amidation reactions. This flexibility allows chemists to modify the compound's properties post-synthesis, tailoring it for specific biological applications.
The bromomethyl group's reactivity is particularly noteworthy when considering its potential use in cross-coupling reactions. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Heck couplings, can be employed to introduce aryl or vinyl moieties at the 4-position. Such transformations are pivotal in generating complex drug-like molecules with optimized pharmacological profiles. The ability to diversify the structure around this core scaffold makes Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate an invaluable asset in medicinal chemistry.
In addition to its synthetic advantages, this compound has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers have explored its derivatives as potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. The fluorinated substituents are believed to enhance binding affinity by improving hydrophobic interactions and reducing metabolic degradation.
The growing interest in fluorinated compounds has also led to advancements in synthetic methodologies tailored for their preparation. Techniques such as metal-halogen exchange and directed ortho-metalation have been developed to introduce fluorine atoms with high precision. These methods are crucial for constructing analogues of Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate, allowing researchers to fine-tune its pharmacological properties.
The acetate ester group presents another opportunity for functionalization. It can be converted into carboxylic acids via hydrolysis under acidic or basic conditions, or into amides through reaction with primary or secondary amines. These transformations expand the compound's utility as a building block, enabling the synthesis of diverse derivatives with tailored biological activities.
The bromomethyl group's reactivity also makes it suitable for click chemistry applications. Strain-promoted azide-alkyne cycloadditions are particularly useful for rapid and efficient functionalization under mild conditions. By incorporating azide or alkyne functionalities into derivatized versions of Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate, researchers can exploit these reactions to generate complex molecular architectures with minimal side products.
In conclusion, Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805166-21-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including multiple fluorinated substituents and a reactive bromomethyl group, make it an excellent intermediate for synthesizing novel therapeutic agents. The compound's versatility in synthetic transformations and its alignment with current trends in drug discovery underscore its importance as a tool for medicinal chemists.
1805166-21-5 (Methyl 4-(bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)